
role of 9,12-Octadecadienal in insect pheromone
systems

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 9,12-Octadecadienal

CAS No.: 26537-70-2

Cat. No.: S2904674

Get Quote

Chemical Profile and Biological Role

(9Z,12Z)-9,12-Octadecadienal, also known as linoleic aldehyde, is a Type I pheromone, characterized by a

C18 chain with multiple double bonds and a terminal aldehyde functional group [1].

The table below summarizes its core chemical characteristics:

Property Description

Systematic Name (9Z,12Z)-9,12-Octadecadienal

Common Abbreviations Z9,Z12-18:Ald

Chemical Formula C₁₈H₃₂O

Molecular Weight 264.45 g/mol

Chemical Class Long-chain, polyunsaturated aldehyde

Functional Group Aldehyde

Double Bonds Two double bonds at positions 9 and 12 (Z configuration)
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This compound functions as a sex pheromone component released by females to attract males over long

distances. Its effectiveness is highly dependent on being part of a specific blend with other compounds [2]

[1].

The table below details its role in the pheromone blends of key moth species:

Species
Pheromone Blend Components &
Ratios

Function in Blend

Fall Webworm (

Hyphantria cunea )

Z9,Z12-18:Ald (I), Z9,Z12,Z15-18:Ald

(II), c9,10-epoxy-3Z,6Z-21:Hd (III),
c9,10-epoxy-1,3Z,6Z-21:Ht (IV) [3] [4]

[2]

Essential component; optimal male

attraction requires a specific ratio
with epoxy components (II, III, IV)

[2].

Saltmarsh
Caterpillar Moth (
Estigmene acrea )

Z9,Z12-18:Ald, Z9,Z12,Z15-18:Ald,

c9,10-epoxy-3Z,6Z-21:Hd [2]

A component of a multi-compound

pheromone system.

Biosynthetic Pathway

The biosynthesis of Z9,Z12-18:Ald proceeds from dietary linoleic acid and involves key steps of reduction

and oxidation, rather than a unique desaturase [3] [5].
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Biosynthetic Pathway of Z9,Z12-18:Ald

Linoleic Acid
(9Z,12Z-18:Acid)

Linoleyl Alcohol
(9Z,12Z-18:OH)

Reduction

(9Z,12Z)-9,12-Octadecadienal
(Z9,Z12-18:Ald)

Oxidation
(via Alcohol Oxidase)

Click to download full resolution via product page

Biosynthesis proceeds via reduction to alcohol followed by oxidation.

Experimental Analysis and Identification

Identifying and quantifying Z9,Z12-18:Ald in pheromone gland extracts requires a combination of analytical

techniques and behavioral assays.

Sample Preparation

Source: Extract pheromone glands from calling (mating-ready) female moths [4].
Solvent: Use high-purity solvents like hexane or dichloromethane for extraction [4].

Analytical Techniques

Gas Chromatography-Mass Spectrometry (GC-MS): The primary tool for identification. The
compound is identified by comparing its retention time and mass spectrum with those of a synthetic

standard [5] [4].
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Gas Chromatography-Electroantennographic Detection (GC-EAD): This technique is crucial for

confirming biological activity. The GC effluent is split, with one part going to the MS detector and the
other to a prepared male moth antenna. A neural response (EAD) coinciding with the compound's

retention time confirms it is an antennally active component [6].

Key Identification Criteria

Mass Spectrum: Expected key ions include molecular ion M⁺ at m/z 264, and characteristic
fragments from cleavage adjacent to double bonds and aldehyde group [2].

Co-injection: The definitive confirmation test. A sample is co-injected with a synthetic standard; the
disappearance of a peak or formation of a single larger peak confirms identity [4].

Research Applications and Protocols

Field Evaluation Protocol

To confirm the compound's activity in nature, field trapping experiments are conducted.

Lure Preparation: Load synthetic Z9,Z12-18:Ald, alone and in blends, onto inert substrates like gray
rubber septa [4].

Trap Setup: Use traps such as Unitraps, baited with the lures, and place them in the field according
to a randomized block design [4].

Data Collection: Check traps regularly (e.g., every 1-2 days) and count the number of male moths
captured. Data is analyzed to determine which blend is most attractive [4].

Advanced Research Context

Enzyme Selectivity: Research on H. cunea indicates the final alcohol oxidase in the pheromone
gland has low substrate selectivity. It can oxidize various fatty alcohols to aldehydes, meaning the

specificity of the pheromone blend is largely determined by the precise composition of alcohol
precursors available in the gland [3] [5].

Pest Control: This pheromone is used in integrated pest management (IPM) for monitoring and mass
trapping. Advanced systems now integrate pheromone-baited traps with machine vision for

automated pest identification and counting [7].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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